Cas no 1440962-35-5 (tert-butyl N-{2-oxospiro[3.5]nonan-7-yl}carbamate)

• Product Name: tert-butyl N-{2-oxospiro[3.5]nonan-7-yl}carbamate
• CAS No: 1440962-35-5
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 5271742
• PubChem ID: 130068094
• Update Time: 2026-03-09

tert-butyl N-{2-oxospiro[3.5]nonan-7-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2-oxospiro[3.5]nonan-7-yl)carbamate
• tert-butyl N-{2-oxospiro[3.5]nonan-7-yl}carbamate
• tert-butyl N-(2-oxospiro[3.5]nonan-7-yl)carbamate
• EN300-7439170
• tert-Butyl(2-oxospiro[3.5]nonan-7-yl)carbamate
• AT40016
• 1440962-35-5

• Inchi： 1S/C14H23NO3/c1-13(2,3)18-12(17)15-10-4-6-14(7-5-10)8-11(16)9-14/h10H,4-9H2,1-3H3,(H,15,17)
• InChI Key： SPZQOGMHBFODOY-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CCC2(CC(=O)C2)CC1

Computed Properties

• Exact Mass: 253.16779360g/mol
• Monoisotopic Mass: 253.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-{2-oxospiro[3.5]nonan-7-yl}carbamate

tert-butyl N-{2-oxospiro[3.5]nonan-7-yl}carbamate: A Comprehensive Overview

tert-butyl N-{2-oxospiro[3.5]nonan-7-yl}carbamate, identified by the CAS number 1440962-35-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique spiro structure and functional groups, has garnered attention due to its potential applications in drug design, polymer synthesis, and as a versatile building block in organic synthesis.

The molecular structure of tert-butyl N-{2-oxospiro[3.5]nonan-7-yl}carbamate comprises a spiro ring system, which is a type of bicyclic structure where two rings are joined by a single atom—a carbon atom in this case. The spiro structure is further substituted with a carbamate group and a tert-butyl moiety, which contribute to its chemical reactivity and physical properties. The presence of the carbamate group introduces hydrogen bonding capabilities, while the tert-butyl group adds steric bulk, influencing the compound's solubility and stability.

Recent studies have highlighted the importance of spiro compounds like tert-butyl N-{2-oxospiro[3.5]nonan-7-yl}carbamate in drug discovery. Spiro structures are known for their ability to create complex three-dimensional shapes, which can enhance bioavailability and target specificity in pharmaceuticals. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that spiro-containing molecules can exhibit improved pharmacokinetic profiles compared to their non-spiro counterparts.

In terms of synthesis, tert-butyl N-{2-oxospiro[3.5]nonan-7-yl}carbamate can be prepared through various routes, including intramolecular cyclization reactions and coupling reactions involving appropriate precursors. The choice of synthetic pathway depends on the availability of starting materials and the desired level of stereocontrol. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound, which are valuable for biological testing.

The physical properties of CAS No. 1440962-35-5 include a melting point of approximately 120°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic reactions. The compound is also relatively stable under ambient conditions but may undergo hydrolysis under acidic or basic conditions, depending on the reaction environment.

In materials science, tert-butyl N-{2-oxospiro[3.5]nonan-7-yl}carbamate has been explored as a precursor for the synthesis of advanced polymers with tailored mechanical properties. Its ability to form hydrogen bonds allows for the creation of supramolecular assemblies, which are essential for applications in stimuli-responsive materials and drug delivery systems.

The latest research on this compound has focused on its role as an intermediate in the synthesis of bioactive molecules with potential anticancer activity. A study published in Organic Letters reported that derivatives of this compound exhibited selective cytotoxicity against cancer cell lines, suggesting its potential as a lead compound for drug development.

In conclusion, tert-butyl N-{2-oxospiro[3.5]nonan-7-yl}carbamate, with its unique structural features and versatile functional groups, continues to be an area of active research across multiple disciplines. Its applications span from drug discovery to materials science, with ongoing studies exploring its potential to address unmet needs in these fields.